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Compound of Interest

Compound Name: 4-(2-Methylpropyl)azetidin-2-one

CAS No.: 1335042-59-5

Cat. No.: B2650167

Welcome to the Non-Chromatographic Purification Support Center. As a Senior Application Scientist, I have designed this portal to address the most c

Because the highly strained four-membered beta-lactam ring is exceptionally susceptible to hydrolysis under temperature and pH extremes, chromato

strategies, mechanistic explanations, and self-validating protocols to ensure the integrity of your target molecules.
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Fig 1: Decision tree for non-chromatographic purification of beta-lactam antibiotics.

Module 1: Liquid-Liquid Extraction (LLE) & Reactive Extraction
Context: LLE is the industrial standard for hydrophobic beta-lactams like Penicillin G. The molecule is extracted into an organic solvent (e.g., butyl ace

Q: Why is my Penicillin G degrading so rapidly during the first extraction step?

Causality: Penicillin G is a weak acid (pKa ~2.7). To drive it into the organic phase, the broth pH must be dropped to 1.5–2.5. However, protonation

minutes at pH 2.0.

Solution: You must minimize aqueous-organic contact time. Switch from traditional mixer-settlers to centrifugal extractors (e.g., Podbielniak or CWL

Q: I am experiencing severe emulsion formation during extraction. How do I resolve this without contaminating the product with chemical demulsifiers

Causality: Fermentation broths contain complex mixtures of proteins, lipids, and biosurfactants that stabilize emulsions at the liquid-liquid interface.

Solution: Implement a reactive extraction approach. By using a mixture of neutral phosphorus esters (like Tributyl phosphate, TBP) and butyl aceta

hydrolysis[3].

Protocol: Self-Validating Counter-Current Extraction of Penicillin G
Broth Clarification: Filter the fermentation broth using a 0.2 µm ceramic microfiltration membrane.

Validation Checkpoint: Filtrate turbidity must be <5 NTU to ensure complete mycelia removal.

Chilling: Cool the clarified broth to 0–4 °C to suppress degradation kinetics.

Acidification (In-line): Inject 10% H₂SO₄ into the feed line immediately prior to the extractor inlet to adjust the pH to 2.0.

Validation Checkpoint: Continuous inline pH monitoring must not drop below 1.8.

Primary Extraction: Feed the acidified broth and chilled butyl acetate (ratio 1:0.3) into a centrifugal extractor[2].

Back-Extraction (Stripping): Route the penicillin-rich organic phase into a second centrifugal extractor. Contact with a pH 7.5 phosphate buffer to io

Validation Checkpoint: Measure the partition coefficient via HPLC; >95% recovery in the aqueous phase indicates successful stripping.

Module 2: Membrane Filtration (Ultrafiltration & Nanofiltration)
Context: Membranes provide a thermal-free method for clarification, protein removal, and product concentration[4].

Q: My nanofiltration flux drops exponentially after 30 minutes of concentrating semi-synthetic cephalosporins. How do I prevent this fouling?

Causality: Flux decline in beta-lactam processing is typically caused by concentration polarization and organic fouling from residual peptides. As th

Solution: Increase the cross-flow velocity to enhance shear at the membrane surface. Additionally, adjust the pH of the feed away from the isoelect

Quantitative Data: Membrane Selection Criteria for Beta-Lactam Processing
Process Step Target Molecule Membrane Type

Broth Clarification Penicillin G Ceramic Microfiltration

Protein Removal Cephalosporin C Polymeric Ultrafiltration

Concentration Ceftaroline Fosamil Thin-Film Composite Nan
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Module 3: Aqueous Two-Phase Systems (ATPS)
Context: Hydrophilic beta-lactams cannot be efficiently extracted using standard organic solvents. ATPS offers a mild, high-water-content environmen

Q: The partition coefficient (K) for Cephalosporin C in my PEG/Phosphate system is too low. How can I drive the antibiotic into the extracted phase?

Causality: Cephalosporin C has multiple polar functional groups (amino and carboxylate groups) making it highly hydrophilic. It lacks sufficient hydr

Solution: Shift to a water-miscible organic solvent/salt ATPS, such as Tetrahydrofuran (THF) and ammonium sulfate. THF provides a higher extracta

Module 4: Crystallization & Precipitation
Context: The final purification step relies on crystallization to achieve >98% purity and prepare the active pharmaceutical ingredient (API) for formulat

Q: My Cephalosporin C crystallization results in a highly viscous, syrupy slurry that is impossible to filter. What is the mechanistic cause and fix?

Causality: The high viscosity is caused by the co-concentration of residual polysaccharides and the rapid, uncontrolled primary nucleation of fine ce

Solution: Implement an antisolvent crystallization strategy. Adding a water-miscible antisolvent lowers the solubility of the beta-lactam drastically wi

Protocol: Self-Validating Antisolvent Crystallization of Cephalosporin C
Concentration: Concentrate the purified aqueous Cephalosporin C stream via nanofiltration (MWCO 1000 Da)[4] to a thick syrup (approx. 10-15% w

Validation Checkpoint: The NF permeate should show negligible UV absorbance at 260 nm, confirming no product loss.

Seeding: Introduce 0.1% w/w pure Cephalosporin C seed crystals to the syrup to bypass primary nucleation and promote controlled secondary crys

Antisolvent Addition: Slowly dose 1 to 5 volumes of methanol or acetone into the crystallizer under constant, low-shear agitation (e.g., 100 rpm) ove

Validation Checkpoint: The onset of turbidity (cloud point) should occur within the first 30 minutes of addition, indicating controlled supersaturatio

Aging: Hold the slurry at 4 °C for 4 hours to maximize crystalline yield.

Filtration & Washing: Filter the slurry using a Nutsche filter. Wash the filter cake with chilled acetone to displace the mother liquor and facilitate rapid

Drying: Vacuum dry at 30 °C.

Validation Checkpoint: Karl Fischer titration must show <1% residual moisture to prevent solid-state degradation of the API over time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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